![molecular formula C13H18BrNO B6632658 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline](/img/structure/B6632658.png)
3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a potent inhibitor of certain enzymes and has been found to have potential therapeutic uses.
Mechanism of Action
The mechanism of action of 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline involves the inhibition of certain enzymes such as tyrosine kinases and phosphodiesterases. These enzymes play important roles in various cellular processes and their inhibition can lead to therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cellular processes that are involved in various diseases such as cancer and inflammation. It has also been found to have antiviral activity.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline in lab experiments is its potent inhibitory activity against certain enzymes. This makes it a useful tool for studying the role of these enzymes in various diseases. However, one limitation is that it may have off-target effects on other enzymes, which can complicate the interpretation of results.
Future Directions
There are several future directions for the study of 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline. One direction is the development of more potent and selective inhibitors of the enzymes targeted by this compound. Another direction is the study of its potential use as an antiviral agent. Additionally, the use of this compound as a tool for studying the role of enzymes in various diseases can lead to the development of new therapeutic strategies.
Synthesis Methods
The synthesis of 3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline involves several steps. The starting material is 3-bromo-5-methylaniline, which is reacted with oxan-4-ylmethyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reduced using a reducing agent such as sodium borohydride to yield the final product.
Scientific Research Applications
3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline has been extensively studied for its potential therapeutic uses. It has been found to be a potent inhibitor of certain enzymes that are involved in various diseases such as cancer and inflammation. It has also been studied for its potential use as an antiviral agent.
properties
IUPAC Name |
3-bromo-5-methyl-N-(oxan-4-ylmethyl)aniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO/c1-10-6-12(14)8-13(7-10)15-9-11-2-4-16-5-3-11/h6-8,11,15H,2-5,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUKLELKLCNDEFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)Br)NCC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.